Cas no 2228871-06-3 (2-(5-bromo-3-methylfuran-2-yl)-3-methylbutanoic acid)

• Product Name: 2-(5-bromo-3-methylfuran-2-yl)-3-methylbutanoic acid
• CAS No: 2228871-06-3
• MF: C₁₀H₁₃BrO₃
• MW: 261.112422704697
• CID: 5873631
• PubChem ID: 165828982
• Update Time: 2023-12-27

2-(5-bromo-3-methylfuran-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-methylfuran-2-yl)-3-methylbutanoic acid
• EN300-1910140
• 2228871-06-3

• Inchi： 1S/C10H13BrO3/c1-5(2)8(10(12)13)9-6(3)4-7(11)14-9/h4-5,8H,1-3H3,(H,12,13)
• InChI Key： SOINNUWMTWJJAB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(C(=O)O)C(C)C)O1

Computed Properties

• Exact Mass: 260.00481g/mol
• Monoisotopic Mass: 260.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.4Ų